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Compound of Interest

Compound Name: C.I. Direct black 32

Cat. No.: B1606992 Get Quote

C.I. Direct Black 32: A Technical Guide to
Solubility and Stability
For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Direct Black 32, also known by its Colour Index number 35440 and CAS number 6428-38-

2, is a multi-azo class direct dye. Its chemical formula is C₄₈H₄₀N₁₃Na₃O₁₃S₃, with a molecular

weight of 1172.08 g/mol .[1][2] This technical guide provides a comprehensive overview of the

known solubility and stability characteristics of C.I. Direct Black 32, intended to assist

researchers, scientists, and professionals in drug development in its application and handling.

While specific quantitative data is limited in publicly available literature, this guide synthesizes

the available qualitative information and outlines standard experimental protocols for

determining these properties.
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Property Value Reference

C.I. Name Direct Black 32 [1]

C.I. Number 35440 [1]

CAS Number 6428-38-2 [1][2]

Molecular Formula C₄₈H₄₀N₁₃Na₃O₁₃S₃ [1][2]

Molecular Weight 1172.08 g/mol [1][2]

Appearance Grey to black powder [1]

Solubility Profile
Quantitative solubility data for C.I. Direct Black 32 in various solvents is not readily available in

the reviewed literature. However, qualitative descriptions of its behavior in different aqueous

solutions have been documented.

Qualitative Solubility:
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Solvent/Condition Observation Reference

Water

The trisodium salt

configuration suggests water

solubility, a critical property for

its application in textile dyeing.

[2]

Concentrated Sulfuric Acid

Forms a red-purple solution,

which yields a black-purple

precipitate upon dilution.

[1]

Concentrated Hydrochloric

Acid
A black precipitate is formed. [1]

Concentrated Sodium

Hydroxide Solution

A dark purple precipitate is

formed.
[1]

Organic Solvents

A product brief for a similar

dye, C.I. Direct Black 9,

indicates it is slightly soluble in

alcohol and insoluble in other

organic solvents. This

suggests that C.I. Direct Black

32 may have limited solubility

in non-polar organic solvents.

[3]

Stability Profile
The stability of a dye is crucial for its storage, application, and the longevity of the colored

product. The stability of C.I. Direct Black 32 has been evaluated through fastness ratings,

which assess its resistance to various environmental factors.

Fastness Properties:
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Property Rating (ISO) Description Reference

Acid Resistance 4
Good resistance to

acidic conditions.
[1]

Alkali Resistance 4
Good resistance to

alkaline conditions.
[1]

Light Fastness 3-4

Moderate to good

resistance to fading

upon exposure to

light.

[1]

Soaping 4
Good resistance to

washing with soap.
[1]

Water 4
Good resistance to

water.
[1]

Degradation:

Azo dyes, including C.I. Direct Black 32, can be susceptible to degradation under certain

conditions. Studies on similar direct black dyes have shown that they can be degraded through

processes such as photocatalysis and biological action.[4][5][6] The degradation of azo dyes

can sometimes lead to the formation of aromatic amines, which may have toxicological

implications.[2]

Experimental Protocols
For researchers requiring precise quantitative data on the solubility and stability of C.I. Direct
Black 32, the following established experimental protocols can be employed.

Solubility Determination Workflow
A common method for determining the solubility of a dye is the equilibrium saturation method.
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Sample Preparation

Equilibration

Phase Separation

Analysis

Weigh excess C.I. Direct Black 32

Add known volume of solvent

Agitate at constant temperature

Allow to equilibrate (e.g., 24-48h)

Centrifuge to pellet undissolved solid

Filter supernatant (e.g., 0.45 µm filter)

Analyze filtrate (e.g., UV-Vis, HPLC)

Calculate concentration (g/L or mg/mL)

Click to download full resolution via product page

Workflow for Solubility Determination.
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Methodology:

Preparation: An excess amount of C.I. Direct Black 32 is added to a known volume of the

solvent of interest in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g.,

24-48 hours) to ensure equilibrium is reached.

Separation: The suspension is centrifuged to pellet the undissolved solid. The supernatant is

then carefully filtered, typically through a 0.45 µm syringe filter, to remove any remaining

particulate matter.

Analysis: The concentration of the dissolved dye in the clear filtrate is determined using a

suitable analytical technique, such as UV-Vis spectrophotometry (by creating a standard

curve) or High-Performance Liquid Chromatography (HPLC).

Stability Testing Workflow
Stability testing typically involves subjecting the dye solution to various stress conditions and

monitoring its degradation over time.
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Sample Preparation

Stress Conditions

Monitoring and Analysis

Prepare stock solution of C.I. Direct Black 32

Aliquot into multiple test vessels

Varying pH Different Temperatures Light Exposure (e.g., Xenon lamp)

Sample at time intervals

Analyze samples (e.g., HPLC, UV-Vis)

Determine degradation kinetics

Click to download full resolution via product page

Workflow for Stability Testing.
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Methodology:

Preparation: A stock solution of C.I. Direct Black 32 of known concentration is prepared in a

suitable solvent.

Stress Conditions: The solution is aliquoted into separate containers and subjected to

various stress conditions, such as:

pH Stability: Adjusting the pH of the solutions to different levels (e.g., acidic, neutral, and

basic).

Thermal Stability: Storing the solutions at different temperatures (e.g., refrigerated, room

temperature, and elevated temperatures).

Photostability: Exposing the solutions to a controlled light source, such as a xenon lamp,

to simulate sunlight.

Monitoring: Samples are taken at regular time intervals from each condition.

Analysis: The concentration of the remaining dye in each sample is quantified using an

analytical method like HPLC, which can also help to identify and quantify degradation

products. The rate of degradation can then be calculated to determine the stability under

each condition.

Conclusion
C.I. Direct Black 32 is a multi-azo dye with good general fastness properties, making it

suitable for a range of applications, primarily in the textile industry. While detailed quantitative

data on its solubility in a wide array of solvents and its stability under specific environmental

stressors are not extensively reported in public literature, this guide provides the available

qualitative information and outlines standard methodologies for researchers to determine these

parameters experimentally. A thorough understanding of its solubility and stability is essential

for optimizing its use, ensuring product quality, and assessing its environmental impact.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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